Cas no 2680777-30-2 (benzyl N-(3-bromo-5-cyanopyridin-2-yl)carbamate)

• Product Name: benzyl N-(3-bromo-5-cyanopyridin-2-yl)carbamate
• CAS No: 2680777-30-2
• MF: C₁₄H₁₀BrN₃O₂
• MW: 332.152101993561
• CID: 5623701
• PubChem ID: 165931351
• Update Time: 2025-06-14

benzyl N-(3-bromo-5-cyanopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295850
• benzyl N-(3-bromo-5-cyanopyridin-2-yl)carbamate
• 2680777-30-2

• Inchi： 1S/C14H10BrN3O2/c15-12-6-11(7-16)8-17-13(12)18-14(19)20-9-10-4-2-1-3-5-10/h1-6,8H,9H2,(H,17,18,19)
• InChI Key： YJDDPADMHUBCBG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CN=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 330.99564g/mol
• Monoisotopic Mass: 330.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75Ų

Additional information on benzyl N-(3-bromo-5-cyanopyridin-2-yl)carbamate

Research Brief on Benzyl N-(3-bromo-5-cyanopyridin-2-yl)carbamate (CAS: 2680777-30-2)

Benzyl N-(3-bromo-5-cyanopyridin-2-yl)carbamate (CAS: 2680777-30-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core functionalized with bromo and cyano groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

The structural features of benzyl N-(3-bromo-5-cyanopyridin-2-yl)carbamate make it a valuable scaffold for medicinal chemistry. The presence of the bromo and cyano substituents allows for further functionalization through cross-coupling reactions, enabling the synthesis of diverse derivatives with tailored biological activities. Researchers have utilized this compound in the design of novel inhibitors for protein kinases, which play critical roles in cellular signaling pathways and are often implicated in cancer and inflammatory diseases.

Recent publications highlight the use of benzyl N-(3-bromo-5-cyanopyridin-2-yl)carbamate in the synthesis of potent and selective kinase inhibitors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its application in the development of inhibitors targeting the JAK-STAT pathway, which is associated with autoimmune disorders and hematologic malignancies. The compound's ability to serve as a key intermediate in multi-step synthetic routes underscores its importance in modern drug discovery efforts.

In addition to its role in kinase inhibitor development, benzyl N-(3-bromo-5-cyanopyridin-2-yl)carbamate has been investigated for its potential in other therapeutic areas. Research has shown that derivatives of this compound exhibit promising activity against bacterial and viral pathogens, suggesting its utility in antimicrobial drug development. Furthermore, its incorporation into peptidomimetics and other bioactive molecules has expanded its applications in chemical biology and target identification.

The synthesis and characterization of benzyl N-(3-bromo-5-cyanopyridin-2-yl)carbamate have been well-documented in recent literature. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. These studies provide a solid foundation for its use in subsequent chemical transformations and biological evaluations.

Looking ahead, the continued exploration of benzyl N-(3-bromo-5-cyanopyridin-2-yl)carbamate and its derivatives holds great promise for the discovery of new therapeutic agents. Its versatility as a synthetic intermediate, combined with its potential biological activities, positions it as a valuable tool for researchers in the chemical biology and pharmaceutical fields. Future studies will likely focus on optimizing its derivatives for enhanced potency, selectivity, and pharmacokinetic properties, paving the way for clinical applications.